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Compound of Interest

Anti-DCBLD2/ESDN Antibody
(FA19-1)

cat. No.: B15616171

Compound Name:

For researchers, scientists, and drug development professionals investigating the role of the
Discoidin, CUB and LCCL Domain Containing 2 (DCBLD?2) protein, selecting the right antibody
for immunohistochemistry (IHC) is paramount for generating reliable and reproducible data.
This guide provides a side-by-side comparison of commercially available DCBLD2 antibodies,
summarizing their performance based on available data and offering detailed experimental
protocols to assist in your research.

Performance Comparison of DCBLD2 Antibodies in
IHC

The following table summarizes the key characteristics and available IHC validation data for
prominent DCBLD2 antibodies. This quantitative data has been compiled from manufacturer
datasheets and peer-reviewed publications to facilitate an objective comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15616171?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Atlas Thermo Fisher Novus .
. . . L . . Proteintech
Attribute Antibodies Scientific Biologicals
(13168-1-AP)
(HPA016909) (PA5-28547) (NBP2-16105)
Host Species Rabbit Rabbit Rabbit Rabbit
Clonality Polyclonal Polyclonal Polyclonal Polyclonal
Reactivity Human Human Human Human, Mouse
Recommended
o 1:50 - 1:200 1:500 1:100 - 1:1000 1:50 - 1:500
Dilution
Heat-induced Heat-induced Heat-mediated
] ) epitope retrieval epitope retrieval Not explicitly antigen retrieval
Antigen Retrieval o ) ) )
(HIER) in citrate (HIER) in EDTA stated with Tris-EDTA
buffer (pH 6) buffer (pH 8.0) buffer (pH 9.0)
- o Staining
Moderate Not specified on Staining _
) ) observed in
cytoplasmic datasheet; used observed in
. e . ) human
Staining Pattern positivity in in a study on paraffin- ) )
intrahepatic
human heart lung embedded colon

cholangiocarcino

muscle. adenocarcinoma.  carcinoma. )
ma tissue.
Published Use in  Yes (Human
_ Yes No Yes
IHC Protein Atlas)
Vendor Link --INVALID-LINK--  --INVALID-LINK--  --INVALID-LINK--  --INVALID-LINK--

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon experimental findings.

Below are the IHC protocols as described by the vendors and in a relevant publication.

General IHC-P Protocol for Paraffin-Embedded Tissues:

A standard workflow for immunohistochemical staining on paraffin-embedded tissue sections is

outlined below. Specific antibody dilutions and antigen retrieval methods should be optimized

for each antibody as detailed in the specific protocols.
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A generalized workflow for immunohistochemistry on paraffin-embedded tissues.

Specific Protocol for Thermo Fisher Scientific DCBLD2
Antibody (PA5-28547)

This protocol is based on a study investigating DCBLD?2 in lung adenocarcinoma.[1]

Deparaffinization and Rehydration: Tissue sections were deparaffinized in xylene and
rehydrated through a graded series of ethanol solutions.

 Antigen Retrieval: Heat-induced epitope retrieval was performed in an EDTA-based buffer
(pH 8.0) for 15 minutes.

e Blocking: Sections were blocked to prevent non-specific antibody binding.

e Primary Antibody Incubation: Slides were incubated with the DCBLD2 polyclonal antibody
(PA5-28547) at a 1:200 dilution overnight at 4°C.[1]

e Secondary Antibody and Detection: A peroxidase-conjugated secondary antibody was
applied, followed by detection using a DAB substrate Kkit.

o Counterstaining, Dehydration, and Mounting: Slides were counterstained with hematoxylin,
dehydrated, and mounted.

DCBLD2 Signaling Pathways

DCBLD?2 is implicated in several key signaling pathways that are crucial in both normal
physiological processes and in the context of disease, particularly cancer. It is known to be
involved in the regulation of receptor tyrosine kinase (RTK) signaling, which in turn influences
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pathways such as PI3K-Akt, Ras, and Rap1.[2][3][4][5] These pathways are central to cell
proliferation, migration, and survival. Furthermore, DCBLD2 has been shown to play a role in
epithelial-mesenchymal transition (EMT), a process critical for cancer metastasis.[2][3]
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DCBLD2's role in key oncogenic signaling pathways.

This guide provides a foundational overview to aid in the selection and application of DCBLD2
antibodies for IHC. Researchers are encouraged to further consult the provided vendor links
and relevant literature for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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